Cas no 210043-77-9 (5-(trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride)

• Product Name: 5-(trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride
• CAS No: 210043-77-9
• MF: C₃ClF₃N₂O₂S₂
• MW: 252.622507095337
• MDL: MFCD11227246
• CID: 5248305
• Update Time: 2025-05-20

5-(trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-sulfonyl chloride, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride

• MDL： MFCD11227246
• Inchi： 1S/C3ClF3N2O2S2/c4-13(10,11)2-9-8-1(12-2)3(5,6)7
• InChI Key： KSINHUCICDMBFT-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NN=C1S(Cl)(=O)=O

Additional information on 5-(trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride

Comprehensive Overview of 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride (CAS No. 210043-77-9)

5-(Trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride (CAS No. 210043-77-9) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a sulfonyl chloride moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries value this compound for its role in developing innovative drug candidates and crop protection agents, aligning with the growing demand for sustainable solutions in healthcare and agriculture.

The compound's thiadiazole ring is a key structural motif, often associated with enhanced metabolic stability and bioavailability. This characteristic has sparked interest in its potential applications for targeted drug delivery systems and enzyme inhibition, topics frequently searched in academic and industrial forums. Recent studies highlight its relevance in cancer therapeutics and antimicrobial agents, addressing global health challenges such as antibiotic resistance and precision medicine.

From an industrial perspective, 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride is critical for high-throughput screening in drug discovery. Its compatibility with click chemistry and cross-coupling reactions enables rapid derivatization, a feature highly sought after in combinatorial chemistry. These attributes resonate with trends in AI-driven molecular design, where researchers increasingly rely on computational tools to predict compound efficacy and safety.

Environmental and regulatory considerations also shape the discourse around this compound. Its fluorinated components are scrutinized for their persistence, prompting investigations into green chemistry alternatives and biodegradable derivatives. Such topics dominate sustainability-focused searches, reflecting the industry's shift toward eco-friendly synthesis methods. Companies are now exploring catalytic processes to minimize waste, a practice aligned with the principles of circular economy.

In analytical chemistry, CAS No. 210043-77-9 is often referenced in HPLC method development and mass spectrometry studies. Its distinct spectral properties facilitate its identification in complex matrices, supporting quality control in manufacturing. Laboratories frequently search for optimized purification techniques and stability profiles, underscoring the need for detailed technical data sheets and peer-reviewed studies.

The compound's commercial availability and scalability are frequently discussed in supply chain forums. With the rise of custom synthesis services, buyers seek reliable suppliers offering high-purity batches and GMP compliance. This aligns with broader market trends emphasizing traceability and regulatory adherence, particularly in regions with stringent chemical safety standards.

In summary, 5-(Trifluoromethyl)-1,3,4-thiadiazole-2-sulfonyl chloride represents a nexus of innovation across multiple disciplines. Its applications span from life sciences to material engineering, driven by evolving research priorities and technological advancements. As interest grows in personalized medicine and sustainable agriculture, this compound will likely remain a focal point for scientific and industrial progress.